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Compound of Interest

Compound Name: RI-Stad-2

Cat. No.: B15544152 Get Quote

Disclaimer: RI-Stad-2 is a discontinued product. A specific Safety Data Sheet (SDS) is not

readily available. The following guidance is based on general best practices for handling

potent, cell-permeable stapled peptides and other bioactive research chemicals of unknown

toxicity. Researchers must exercise caution and adhere to their institution's specific safety

protocols.

RI-Stad-2 is a cell-permeable, stapled peptide that functions as an A-Kinase Anchoring Protein

(AKAP) disruptor.[1][2] Like many novel research chemicals, its full toxicological profile may not

be established. Therefore, it is crucial to handle it with a high degree of care, employing

standard safety procedures for potent biological materials.[3]

Personal Protective Equipment (PPE)
The primary defense against accidental exposure when handling compounds like RI-Stad-2 is

the consistent and correct use of Personal Protective Equipment (PPE).[3] The following table

summarizes the essential PPE for handling RI-Stad-2, particularly in its lyophilized powder

form.
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PPE Category Specification Purpose

Hand Protection
Chemical-resistant disposable

gloves (e.g., Nitrile).

To prevent skin contact and

absorption. Change gloves

immediately if contaminated.[3]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect against accidental

splashes or aerosolized

powder, especially during

reconstitution.[3][4]

Body Protection A full-length laboratory coat.

To protect skin and personal

clothing from contamination.[3]

[4]

Respiratory Protection

When handling the lyophilized

powder, work within a certified

chemical fume hood or a

biological safety cabinet.

To prevent inhalation of the

powder, which can be easily

aerosolized.[3]

Operational Handling and Disposal Plan
A systematic approach to handling and disposal is critical to ensure laboratory safety and

prevent environmental contamination. The following workflow outlines the key steps from

receiving the compound to its final disposal.
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Preparation & Handling

Disposal

Receive & Log Compound

Review Safety Data Sheet (SDS)
(If unavailable, treat as potent/unknown hazard)

Step 1

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Step 2

Work in Fume Hood/BSC
(Especially for powders)

Step 3

Reconstitute Lyophilized Powder

Step 4

Aliquot into Single-Use Vials

Step 5

Collect Liquid Waste
(e.g., unused solutions)

Waste Stream

Store at Recommended Temperature
(e.g., -20°C)

Step 6

Collect Solid Waste
(e.g., contaminated vials, tips, gloves)

Waste Stream

Label Waste Containers Clearly
(Hazardous Chemical Waste)

Contact Environmental Health & Safety (EH&S)

Follow Institutional Protocol

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of RI-Stad-2.
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Procedural Guidance
Receiving and Storage:

Upon receipt, visually inspect the vial for any damage.

Log the compound in your chemical inventory.

RI-Stad-2 should be stored at -20°C in its lyophilized form.[1][5]

Handling and Reconstitution:

Preparation: Before opening the vial, gently tap it to ensure all powder is at the bottom.

Work Area: Conduct all manipulations within a designated and clean area, preferably a fume

hood, to minimize exposure and prevent cross-contamination.[3]

Personal Protective Equipment: Always wear the appropriate PPE as detailed in the table

above.[3][4]

Reconstitution: Use a sterile pipette and appropriate solvent to reconstitute the peptide. The

technical data for RI-Stad-2 does not specify a solvent, so refer to general peptide

solubilization guides or the original product information if available.

Aliquoting: To maintain stability and prevent degradation from repeated freeze-thaw cycles, it

is highly recommended to aliquot the reconstituted solution into single-use vials for storage.

[4]

Disposal:

Waste Segregation: Do not dispose of RI-Stad-2 or its waste in regular trash or down the

drain.[3]

Collection: Use separate, clearly labeled hazardous waste containers for:

Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials.

Liquid Waste: Unused or expired solutions.
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Institutional Protocols: Follow your institution's specific procedures for hazardous chemical

waste disposal. This typically involves contacting the Environmental Health & Safety (EH&S)

department for pickup and disposal by a licensed contractor.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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